Cas no 178302-50-6 ((Met(O)³⁵)-Amyloid β-Protein (1-40))

• Product Name: (Met(O)³⁵)-Amyloid β-Protein (1-40)
• CAS No: 178302-50-6
• CID: 2098213
• Update Time: 2025-06-23

(Met(O)³⁵)-Amyloid β-Protein (1-40) Chemical and Physical Properties

Names and Identifiers

• (Met(O)3?)-Amyloid β-Protein (1-40)
• (Met(O)??)-Amyloidβ-Protein(1-40)
• (Met(O)³⁵)-Amyloid β-Protein (1-40)

Additional information on (Met(O)³⁵)-Amyloid β-Protein (1-40)

Compound CAS No. 178302-50-6: (Met(O)³⁵)-Amyloid β-Protein (1-40)

The compound with CAS No. 178302-50-6, commonly referred to as (Met(O)³⁵)-Amyloid β-Protein (1-40), is a significant molecule in the field of neuroscience and Alzheimer's disease research. This peptide is a modified version of the amyloid β-protein, which is central to the pathogenesis of Alzheimer's disease. The modification involves the oxidation of the methionine residue at position 35, forming a methionine sulfoxide (Met(O)). This modification has been shown to influence the aggregation properties and toxicity of the peptide, making it a critical area of study for understanding disease mechanisms and developing therapeutic interventions.

Amyloid β-protein (Aβ) is a peptide derived from the amyloid precursor protein (APP) through sequential cleavage by β-secretase and γ-secretase. The most common form is Aβ(1-40), which consists of 40 amino acids. However, the presence of oxidative modifications, such as Met(O) at position 35, introduces additional complexity to its structure and function. Recent studies have highlighted that oxidative modifications of Aβ play a pivotal role in its aggregation kinetics and neurotoxicity. For instance, research published in *Nature Neuroscience* demonstrated that Met(O)-Aβ(1-40) exhibits enhanced propensity to form oligomeric species, which are considered more toxic than fibrillar aggregates.

The structural characterization of (Met(O)³⁵)-Amyloid β-Protein (1-40) has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have revealed that the oxidation at position 35 induces conformational changes in the peptide, altering its secondary structure and intermolecular interactions. Such changes are hypothesized to contribute to the formation of neurotoxic oligomers, which are implicated in synaptic dysfunction and neuronal death in Alzheimer's disease.

Recent advancements in computational modeling have provided deeper insights into the molecular mechanisms underlying the aggregation of (Met(O)³⁵)-Amyloid β-Protein (1-40). Molecular dynamics simulations have shown that the Met(O) modification introduces a helical bias in specific regions of the peptide, facilitating intermolecular interactions that lead to oligomer formation. Furthermore, studies utilizing cryo-electron microscopy (cryo-EM) have visualized the high-resolution structures of these oligomers, shedding light on their potential role in synaptic toxicity.

Therapeutic strategies targeting (Met(O)³⁵)-Amyloid β-Protein (1-40) are currently under investigation. One promising approach involves the use of small molecules or antibodies that specifically target and neutralize toxic oligomers formed by oxidatively modified Aβ peptides. Preclinical studies have demonstrated that such interventions can reduce neurotoxicity and improve cognitive outcomes in animal models of Alzheimer's disease.

In addition to its role in Alzheimer's disease, (Met(O)³⁵)-Amyloid β-Protein (1-40) has also been implicated in other neurodegenerative disorders characterized by amyloidosis, such as Parkinson's disease and Huntington's disease. Cross-talk between different amyloidogenic proteins has been proposed as a potential mechanism for disease progression, further underscoring the importance of understanding the molecular details of Aβ oxidation and aggregation.

Future research directions for (Met(O)³⁵)-Amyloid β-Protein (1-40) include exploring its interaction with cellular components such as membrane lipids and tau protein, as well as investigating its role in inflammation and immune responses in the brain. Additionally, advancements in proteomics and metabolomics may provide new insights into the systemic factors influencing Aβ oxidation and aggregation.

In conclusion, (Met(O)³⁵)-Amyloid β-Protein (1-40) represents a critical molecule in Alzheimer's disease research, offering valuable insights into the mechanisms of amyloidosis and neurodegeneration. Continued exploration into its structural properties, aggregation behavior, and therapeutic targeting will undoubtedly advance our understanding of this complex disorder and pave the way for innovative treatment strategies.